Cas no 2331325-26-7 (1,2,4-Triazolo[4,3-a]pyridine, 7-bromo-3-(difluoromethyl)-)

• Product Name: 1,2,4-Triazolo[4,3-a]pyridine, 7-bromo-3-(difluoromethyl)-
• CAS No: 2331325-26-7
• MF: C₇H₄BrF₂N₃
• MW: 248.02756690979
• CID: 5165016
• Update Time: 2026-03-04

1,2,4-Triazolo[4,3-a]pyridine, 7-bromo-3-(difluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyridine, 7-bromo-3-(difluoromethyl)-

• Inchi： 1S/C7H4BrF2N3/c8-4-1-2-13-5(3-4)11-12-7(13)6(9)10/h1-3,6H
• InChI Key： ILZVNVDFNKNKMF-UHFFFAOYSA-N
• SMILES： C12=NN=C(C(F)F)N1C=CC(Br)=C2

Additional information on 1,2,4-Triazolo[4,3-a]pyridine, 7-bromo-3-(difluoromethyl)-

Comprehensive Overview of 1,2,4-Triazolo[4,3-a]pyridine, 7-bromo-3-(difluoromethyl)- (CAS No. 2331325-26-7)

The compound 1,2,4-Triazolo[4,3-a]pyridine, 7-bromo-3-(difluoromethyl)- (CAS No. 2331325-26-7) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a triazolo[4,3-a]pyridine core, makes it a valuable scaffold for drug discovery and material science applications. Researchers are increasingly focusing on this compound due to its versatile reactivity and potential as a building block for bioactive molecules.

In recent years, the demand for 7-bromo-3-(difluoromethyl)-1,2,4-triazolo[4,3-a]pyridine has surged, driven by its relevance in the development of novel therapeutics. The presence of a bromo substituent at the 7-position and a difluoromethyl group at the 3-position enhances its utility in cross-coupling reactions, a topic frequently searched in synthetic chemistry forums. This compound is particularly notable for its role in designing inhibitors targeting enzymes like kinases, which are critical in cancer research.

The triazolo[4,3-a]pyridine moiety is a hot topic in medicinal chemistry, as evidenced by its frequent appearance in patent literature and academic publications. Users often search for "synthesis of 1,2,4-triazolo[4,3-a]pyridine derivatives" or "applications of difluoromethyl in drug design," highlighting the growing interest in this chemical space. The compound's CAS No. 2331325-26-7 is a key identifier for researchers sourcing high-purity samples for their experiments.

From an industrial perspective, 1,2,4-Triazolo[4,3-a]pyridine, 7-bromo-3-(difluoromethyl)- is gaining traction due to its compatibility with green chemistry principles. Searches for "sustainable synthesis of heterocycles" or "fluorine-containing bioactive compounds" align with this trend. The difluoromethyl group, in particular, is prized for its ability to modulate pharmacokinetic properties, a feature often explored in drug optimization studies.

Analytical techniques such as NMR, HPLC, and LC-MS are commonly employed to characterize CAS No. 2331325-26-7, ensuring its quality and purity for research use. Questions like "how to analyze triazolo[4,3-a]pyridine derivatives" or "stability of bromo-substituted heterocycles" reflect the practical challenges addressed by scientists working with this compound. Its stability under various conditions is a frequent subject of discussion in chemical forums.

In summary, 1,2,4-Triazolo[4,3-a]pyridine, 7-bromo-3-(difluoromethyl)- represents a cutting-edge tool for modern chemistry. Its structural features, combined with its applicability in drug discovery and material science, make it a compound of enduring interest. As research progresses, its role in addressing global health and technological challenges will likely expand, further solidifying its importance in the scientific community.